24,25-Epoxydammar-20(21)-en-3-one

Specification

• CAS No.: 63543-52-2
• Molecular Formula: C30H48O2
• Molecular Weight: 440.712
• IUPAC Name: (5R,8R,9R,10R,13R,14R,17S)-17-[4-[(2S)-3,3-dimethyloxiran-2-yl]but-1-en-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C30H48O2/c1-19(9-12-25-27(4,5)32-25)20-13-17-29(7)21(20)10-11-23-28(6)16-15-24(31)26(2,3)22(28)14-18-30(23,29)8/h20-23,25H,1,9-18H2,2-8H3/t20-,21-,22+,23-,25+,28+,29-,30-/m1/s1
• SMILES: CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC4C(=C)CCC5C(O5)(C)C)C)C)C
• Appearance: Cryst.

Introduction

Chemical Identity and Properties

Basic Identification

24,25-Epoxydammar-20(21)-en-3-one is identified by several key parameters that establish its chemical identity in scientific databases and research literature. The compound is registered with CAS number 63543-52-2, providing a unique identifier for this specific chemical structure. It is also known by synonyms including "(24S)-24,25-Epoxydammar-20-en-3-one" and "Dammar-20-en-3-one, 24,25-epoxy-, (24S)-" which reflect variations in naming conventions and structural descriptions.

Structural Properties

The molecular formula of 24,25-Epoxydammar-20(21)-en-3-one is C30H48O2, indicating its composition of 30 carbon atoms, 48 hydrogen atoms, and 2 oxygen atoms. The compound has a molecular weight of 440.701 to 440.712 g/mol, depending on the precision of the calculation. The SMILES notation for this compound is CC1(C)O[C@H]1CCC(=C)[C@H]1CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CCC(=O)C(C)(C)C3CC[C@@]21C, which provides a linear text representation of its chemical structure.

Physical Properties

Table 1: Physical Properties of 24,25-Epoxydammar-20(21)-en-3-one

Property	Value
Density	1.0±0.1 g/cm³
Boiling Point	502.7±50.0 °C at 760 mmHg
Flash Point	165.1±23.7 °C
LogP	8.45
Vapor Pressure	0.0±1.3 mmHg at 25°C
Index of Refraction	1.506
PSA (Polar Surface Area)	29.60000
Exact Mass	440.365417

The physical properties of 24,25-Epoxydammar-20(21)-en-3-one include a density of approximately 1.0±0.1 g/cm³ and a high boiling point of 502.7±50.0 °C at standard pressure, indicating its stability at normal temperatures. The compound has a flash point of 165.1±23.7 °C, suggesting moderate flammability at elevated temperatures. Its logP value of 8.45 indicates high lipophilicity, which has implications for its solubility in organic solvents and potential membrane permeability in biological systems.

Amount	Concentration
	1 mM	5 mM	10 mM	50 mM
1 mg	2.2691 mL	0.4538 mL	0.2269 mL	0.0454 mL
5 mg	11.3453 mL	2.2691 mL	1.1345 mL	0.2269 mL
10 mg	22.6907 mL	4.5381 mL	2.2691 mL	0.4538 mL

These guidelines provide researchers with the appropriate solvent volumes needed to achieve the desired molar concentrations based on the amount of compound available. The selection of an appropriate solvent is crucial and should be made according to the solubility characteristics of the compound. It is recommended to use the prepared stock solution as soon as possible to ensure optimal activity and stability.

Related Compounds and Derivatives

Structural Relationships

24,25-Epoxydammar-20(21)-en-3-one appears to be related to other dammarane-type compounds in the scientific literature. One notable related compound is Dammar-20(21)-en-3,24,25-triol, which shares the basic dammarane skeleton but differs in its functional groups. The relationship between these compounds suggests potential synthetic or metabolic pathways that may be of interest in understanding the biochemistry of dammarane derivatives.

Synthetic Intermediates and Products

24,25-Epoxydammar-20(21)-en-3-one may serve as a synthetic intermediate or product in various chemical transformations. Available data suggests that this compound can be formed through the oxidation of Dammar-20(21)-en-3,24,25-triol, indicating its potential role in synthetic chemistry pathways involving dammarane derivatives.